Cas no 157752-14-2 (4-Cyclohexene-1,2,3-triol,6-amino-,(1alpha,2beta,3beta,6beta)-(9CI))

• Product Name: 4-Cyclohexene-1,2,3-triol,6-amino-,(1alpha,2beta,3beta,6beta)-(9CI)
• CAS No: 157752-14-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 107869
• Update Time: 2023-04-02

4-Cyclohexene-1,2,3-triol,6-amino-,(1alpha,2beta,3beta,6beta)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2,3-triol,6-amino-, (1a,2b,3b,6b)- (9CI)
• 4-Cyclohexene-1,2,3-triol,6-amino-,(1alpha,2beta,3beta,6beta)-(9CI)
• 4-Cyclohexene-1,2,3-triol, 6-amino-, (1α,2β,3β,6β)- (9CI)

• Inchi： 1S/C6H11NO3/c7-3-1-2-4(8)6(10)5(3)9/h1-6,8-10H,7H2/t3-,4+,5+,6+/m1/s1
• InChI Key： RAJLHDDMNNFKNT-VANKVMQKSA-N
• SMILES： [C@H]1(O)[C@H](N)C=C[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2